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Compound of Interest

Compound Name: (rac)-Exatecan Intermediate 1

CAS No.: 102978-40-5

Cat. No.: B176968

Get Quote

This technical guide provides a comprehensive overview of (rac)-Exatecan Intermediate 1, a

pivotal precursor in the synthesis of Exatecan, a potent topoisomerase I inhibitor utilized in

oncological research. This document is intended for researchers, scientists, and professionals

engaged in drug development and medicinal chemistry.

Core Molecular Data
(rac)-Exatecan Intermediate 1, systematically named (rac)-4-ethyl-7,8-dihydro-4-hydroxy-1H-

pyrano[3,4-f]indolizine-3,6,10(4H)-trione, is a critical building block in the chemical synthesis of

Exatecan.[1] Its fundamental molecular properties are summarized below.
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Parameter Value

Molecular Formula C₁₃H₁₃NO₅[1][2][3][4][5]

Molecular Weight 263.25 g/mol [1][2][3][4][5]

CAS Number 102978-40-5[3][4][5]

Appearance White to light yellow solid[4]

Purity ≥98%[3]

Experimental Protocols
The following section details a representative synthetic protocol adapted from the synthesis of

the closely related (S)-enantiomer, which illustrates the key chemical transformations involved

in the formation of this tricyclic lactone intermediate.[1]

Objective: To synthesize the key tricyclic lactone intermediate of Exatecan.

Materials:

Starting Material (Compound analogous to "Compound (Formula 4)")

Dichloromethane (CH₂Cl₂)

2M Sulfuric Acid (H₂SO₄)

Saturated Brine (NaCl solution)

Isopropanol

Procedure:

A solution of the starting material (e.g., 100 mmol) is prepared in dichloromethane (200 ml).

[1]

2M Sulfuric acid (200 ml) is added to the solution.[1]

The mixture is stirred vigorously at room temperature for a period of 2 hours.[1]
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The organic layer is separated from the aqueous layer.[1]

The collected organic layer is washed with saturated brine and subsequently dried.[1]

The dichloromethane is removed from the product under reduced pressure to yield the crude

intermediate.[1]

The crude product is then purified by recrystallization from isopropanol to afford the purified

tricyclic lactone.[1]

Visualized Synthetic Workflow
The following diagram illustrates the key steps in the synthesis of the Exatecan intermediate,

from the starting materials to the purified final product.
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Synthetic workflow for (rac)-Exatecan Intermediate 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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